Cas no 1049290-13-2 (1-(4-chlorophenyl)-3-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}urea)

• Product Name: 1-(4-chlorophenyl)-3-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}urea
• CAS No: 1049290-13-2
• MF: C₂₁H₂₁ClN₄O₄
• MW: 428.868843793869
• CID: 5805360
• PubChem ID: 25815505
• Update Time: 2025-08-03

1-(4-chlorophenyl)-3-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-3-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}urea
• 1049290-13-2
• 1-(4-chlorophenyl)-3-(2-(3-(2,5-dimethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)urea
• VU0633209-1
• 1-(4-chlorophenyl)-3-[2-[3-(2,5-dimethoxyphenyl)-6-oxopyridazin-1-yl]ethyl]urea
• AKOS024494757
• F5072-2008

• Inchi： 1S/C21H21ClN4O4/c1-29-16-7-9-19(30-2)17(13-16)18-8-10-20(27)26(25-18)12-11-23-21(28)24-15-5-3-14(22)4-6-15/h3-10,13H,11-12H2,1-2H3,(H2,23,24,28)
• InChI Key： FOKFTKPYIXZRHZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(NCCN1C(C=CC(C2C=C(C=CC=2OC)OC)=N1)=O)=O

Computed Properties

• Exact Mass: 428.1251329g/mol
• Monoisotopic Mass: 428.1251329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 92.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 1-(4-chlorophenyl)-3-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}urea

Introduction to 1-(4-chlorophenyl)-3-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}urea (CAS No. 1049290-13-2) and Its Emerging Applications in Chemical Biology

1-(4-chlorophenyl)-3-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}urea, identified by its CAS number 1049290-13-2, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. The compound features a unique urea moiety linked to a pyridazine core, both of which are flanked by aromatic rings with distinct substituents. This molecular architecture positions it as a promising candidate for further exploration in drug discovery and therapeutic intervention.

The pyridazine scaffold is a heterocyclic ring system that has been extensively studied for its biological activity. Pyridazines are known to exhibit a wide range of pharmacological properties, including antimicrobial, antiviral, and anti-inflammatory effects. In particular, the 6-oxo-1,6-dihydropyridazine derivative found in this compound is of interest due to its potential to interact with biological targets in novel ways. The presence of an urea group further enhances its pharmacological profile by introducing hydrogen bonding capabilities and modulating solubility, which are critical factors in drug design.

The aromatic components of the molecule—specifically the 4-chlorophenyl and 2,5-dimethoxyphenyl groups—play a crucial role in determining the compound's interactions with biological systems. The electron-withdrawing nature of the chlorine atom in the 4-chlorophenyl ring may influence the molecule's reactivity and binding affinity, while the methoxy groups in the 2,5-dimethoxyphenyl ring contribute to hydrophilicity and may affect metabolic stability. These structural features make the compound a versatile tool for investigating mechanisms of action and developing new therapeutic strategies.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of complex molecules like 1-(4-chlorophenyl)-3-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}urea. Molecular docking studies have suggested that this compound may interact with enzymes and receptors involved in critical cellular pathways. For instance, preliminary simulations indicate potential binding to kinases and phosphodiesterases, which are key targets in oncology and cardiovascular disease research. These findings align with emerging trends in drug discovery that emphasize the importance of polypharmacicity—where a single molecule can modulate multiple targets simultaneously.

In vitro studies have begun to elucidate the pharmacological effects of this compound. Initial experiments have demonstrated inhibitory activity against certain enzymes associated with inflammation and cell proliferation. The urea moiety appears to be particularly important in mediating these effects by forming specific hydrogen bonds with active site residues. Additionally, the pyridazine core contributes to stabilizing interactions through its planar structure, which can enhance binding affinity. These observations are consistent with previous reports on similar scaffolds and suggest that further optimization could yield compounds with enhanced potency and selectivity.

The synthesis of 1-(4-chlorophenyl)-3-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}urea presents unique challenges due to its complex architecture. However, modern synthetic methodologies have made significant strides in facilitating such constructions. Techniques such as transition-metal-catalyzed cross-coupling reactions and fragment-based assembly have enabled chemists to construct intricate molecules with greater efficiency than traditional approaches. These advancements not only reduce production costs but also allow for rapid exploration of structural variations—a critical aspect of hit-to-lead optimization.

The potential therapeutic applications of this compound are broad and span multiple disease areas. Given its inhibitory effects on enzymes involved in inflammation, it may be explored as a treatment for autoimmune disorders or chronic inflammatory conditions. Furthermore, its interaction with kinases suggests potential utility in oncology research; kinase inhibitors have already revolutionized treatment strategies for certain cancers. Additionally, the compound's ability to modulate phosphodiesterase activity may make it relevant for managing cardiovascular diseases or neurological disorders where such enzymes play a role.

As research progresses, interdisciplinary collaboration between chemists, biologists, and pharmacologists will be essential for maximizing the therapeutic potential of 1-(4-chlorophenyl)-3-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}urea (CAS No. 1049290-13-2). Integration of experimental data with computational modeling will provide deeper insights into its mechanism of action and aid in designing next-generation derivatives with improved properties. This holistic approach is increasingly recognized as indispensable for translating laboratory discoveries into viable therapeutics.

The development pipeline for this compound is still nascent but holds promise for addressing unmet medical needs. Preclinical studies are underway to assess its safety profile and further refine its pharmacological properties. If these early efforts prove successful, clinical trials could follow relatively quickly—a streamlined process facilitated by growing investments in innovative drug candidates like this one. The pharmaceutical industry's emphasis on rare disease treatments also provides an opportunity for compounds like this to find niche applications where existing therapies are limited.

In conclusion,1-(4-chlorophenyl)-3-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}urea represents a compelling example of how structural complexity can yield biologically active molecules with therapeutic potential. Its unique combination of functional groups—spanning urea moieties,pyridazine cores,4-chlorophenyl, and 2,5-dimethoxyphenyl substituents—makes it a valuable scaffold for further exploration in chemical biology and drug discovery. As research continues to uncover new applications for this compound (CAS No., 1049290–13–), it will undoubtedly contribute to advances across multiple fields of medicine.